Cas no 1246820-98-3 (2-(2-Amino-5-bromobenzoyl)pyridine-d4)

• Product Name: 2-(2-Amino-5-bromobenzoyl)pyridine-d4
• CAS No: 1246820-98-3
• MF: C₁₂H₉BrN₂O
• MW: 281.141308546066
• CID: 4674887
• Update Time: 2025-06-09

2-(2-Amino-5-bromobenzoyl)pyridine-d4 Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-5-bromobenzoyl)pyridine-d4
• 2-Amino-5-bromophenyl 2-pyridyl Ketone-d4
• 2-Amino-5-bromophenyl-2-pyridylmethanone-d4

• Inchi： 1S/C12H9BrN2O/c13-8-4-5-10(14)9(7-8)12(16)11-3-1-2-6-15-11/h1-7H,14H2/i1D,2D,3D,6D
• InChI Key： KHVZPFKJBLTYCC-VTBMLFEUSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C([2H])=C([2H])C([2H])=C([2H])N=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 56

Additional information on 2-(2-Amino-5-bromobenzoyl)pyridine-d4

Introduction to 2-(2-Amino-5-bromobenzoyl)pyridine-d4 and Its Significance in Modern Chemical Research

The compound with the CAS number 1246820-98-3, specifically 2-(2-Amino-5-bromobenzoyl)pyridine-d4, represents a fascinating derivative that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This isotope-labeled compound, featuring deuterium atoms, plays a crucial role in the development of high-resolution analytical techniques and in the study of metabolic pathways. The unique structural properties of this molecule make it an invaluable tool for researchers aiming to elucidate complex biochemical interactions.

At the heart of its utility lies the presence of both amino and bromo substituents on a benzoyl-pyridine backbone. The amino group at the 2-position and the bromo group at the 5-position introduce specific reactivity patterns that are highly useful in synthetic chemistry. These functional groups enable a wide range of chemical modifications, making 2-(2-Amino-5-bromobenzoyl)pyridine-d4 a versatile intermediate in the synthesis of more complex molecules. This flexibility is particularly valuable in drug discovery, where precise molecular modifications can significantly alter biological activity.

The incorporation of deuterium atoms (d4) into the pyridine ring enhances the compound's suitability for NMR spectroscopic studies. Deuterated compounds are essential for achieving high-resolution nuclear magnetic resonance (NMR) spectra, which are critical for determining molecular structure and dynamics. In recent years, advancements in NMR technology have made it possible to study proteins, peptides, and other biomolecules with unprecedented detail. The use of 2-(2-Amino-5-bromobenzoyl)pyridine-d4 in these studies has provided new insights into enzyme mechanisms and protein-protein interactions.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are targeted at treating various cancers and inflammatory diseases. The precise control over molecular structure afforded by 2-(2-Amino-5-bromobenzoyl)pyridine-d4 has enabled researchers to design inhibitors with high specificity and low toxicity. This has been particularly relevant in the quest to develop treatments for drug-resistant forms of cancer.

Another area where this compound has shown promise is in the field of proteomics. The ability to label proteins with deuterium allows for detailed mass spectrometry analyses, which are crucial for understanding protein function and degradation pathways. The bromo group on 2-(2-Amino-5-bromobenzoyl)pyridine-d4 also facilitates cross-linking experiments, which are essential for mapping protein-protein interactions. These techniques have been instrumental in uncovering new therapeutic targets and understanding disease mechanisms at a molecular level.

The synthesis of 2-(2-Amino-5-bromobenzoyl)pyridine-d4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of this valuable compound. This progress has been driven by the growing demand for high-quality labeled compounds in both academic and industrial research settings.

In conclusion, 2-(2-Amino-5-bromobenzoyl)pyridine-d4 (CAS no. 1246820-98-3) is a remarkable compound with far-reaching applications in chemical biology and pharmaceutical research. Its unique structural features and isotopic labeling make it an indispensable tool for studying complex biological systems. As research continues to evolve, it is likely that this compound will play an even greater role in advancing our understanding of life processes and developing new therapeutic strategies.